Cas no 530-78-9 (Flufenamic acid)
Flufenamic acid Properties
Names and Identifiers
-
- 2-((3-(Trifluoromethyl)phenyl)amino)benzoic acid
- N-(alpha,alpha,alpha-Trifluoro-m-tolyl)anthranilic acid
- N-(3-Trifluoromethylphenyl)anthranilic acid
- Flufenamic Acid
- 2-[3-(trifluoromethyl)anilino]benzoic acid
- 2-{[3-(Trifluoromethyl)phenyl]amino}benzoic acid
- 3'-TRIFLUOROMETHYLDIPHENYLAMINE-2-CARBOXYLIC ACID
- FLUFENAMIC ACD
- 2-(3-Trifluoromethylanilino)benzoic Acid
- 2-[(3-Trifluoromethylphenyl)amino]benzoic Acid
- Fluphenamic acid
- Nichisedan
- Achless
- Arlef
- Tecramine
- Paraflu
- Lanceat
- Flufacid
- Plostene
- Fullsafe
- Parlef
- Surika
- Parlif
- Flufenaminsaeure
- Reumajust A
- Acido flufenamico
- Ristogen
- Sastridex
- Meralen
- Ansatin
- ANT-1
- Acide flufenamique
- Acidum flufenamicum
- TVX 916
- INF 1837
- CI
- Flufenamic acid
- Tox21_110452_1
- HMS1921B21
- BRD-K44067360-001-06-3
- KBio2_007403
- Arlef (TN)
- SCHEMBL17497
- KS-1143
- HMS1791B21
- N-[(m-Trifluoromethyl)phenyl]-2-aminobenzoic acid
- CCG-40167
- NCGC00016490-07
- CBDivE_012649
- NCGC00016490-06
- IDI1_000581
- n-(a,a,a-trifluoro-m-tolyl)anthranilic acid
- Bio1_000042
- Z56797275
- NSC219007
- KBioSS_002268
- NCGC00255175-01
- CN-27554
- Pharmakon1600-01501015
- BRN 1996069
- F0909-0007
- HMS2095J07
- KBio3_000077
- NCGC00016490-02
- N-((m-Trifluoromethyl)phenyl)-2-aminobenzoic acid
- FLF
- UNM000001246003
- NCGC00023200-07
- Fluore-200
- Spectrum5_000686
- Tox21_302111
- EN300-16858
- BCBcMAP01_000039
- NCGC00016490-05
- 3-14-00-00905 (Beilstein Handbook Reference)
- Prestwick_220
- NCGC00016490-03
- KBio2_006873
- NSC 219007
- Bio1_001020
- SR-01000000241
- Spectrum3_001273
- cMAP_000004
- Acido flufenamico [INN-Spanish]
- FFA
- flufenamic-acid
- KBio2_004835
- HMS3652F06
- CN-27,554
- FLUFENAMIC ACID [JAN]
- SBI-0051633.P002
- EINECS 208-494-1
- AB00052198_15
- HY-B1221
- Benzoic acid, 2-((3-(trifluoromethyl)phenyl)amino)-
- Spectrum_001257
- FLUFENAMIC ACID [MI]
- NS00000475
- KBio1_000581
- HMS1568J07
- D97458
- N-[m-(Trifluoromethyl)phenyl]-2-aminobenzoic acid
- CI-440
- KBio3_002747
- Q416341
- CHEBI:42638
- N-(.alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl)anthranilic acid
- HMS3885P15
- BSPBio_001319
- NSC757823
- 2-((3-Trifluromethyl)phenyl)aminobenzoic acid
- KBio2_000039
- CAS-530-78-9
- NCGC00023200-03
- 2-[(3-Trifluromethyl)phenyl]aminobenzoic acid
- Anthranilic acid, N-(alpha,alpha,alpha-trifluoro-m-tolyl)-
- Flufenamicacid
- Acido flufenamico [Italian]
- FLUFENAMIC ACID [WHO-DD]
- HMS2089E07
- GTPL2447
- DB02266
- NCGC00016490-09
- SW196528-3
- SPBio_002106
- 2-(3-(trifluoromethyl)phenylamino)benzoic acid
- HMS2092B09
- FT-0603454
- KBio2_002607
- Bio2_000519
- NCGC00016490-01
- NCGC00016490-10
- NCGC00023200-05
- FLUFENAMIC ACID [USAN]
- Spectrum4_000102
- MLS001148610
- s4268
- HMS2232G24
- Prestwick1_000203
- KBio3_000078
- T2354
- N-(m-Trifluoromethylphenyl)-2-aminobenzoic acid
- W-105772
- GLXC-27023
- Flufenamic acid, analytical standard, for drug analysis
- Prestwick0_000203
- CI 440
- Benzoic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-
- NSC82699
- WLN: QVR BMR CXFFF
- SPBio_000898
- KBio2_004305
- Acide flufenamique [INN-French]
- 2-[3-(Trifluoromethyl)anilino]benzoic acid #
- 530-78-9
- 60GCX7Y6BH
- BPBio1_000205
- Flufenamic acid (JAN/USAN/INN)
- AB00052198
- ETOFENAMATE IMPURITY A [EP IMPURITY]
- Tox21_110452
- FLUFENAMIC ACID [INN]
- INF-1837
- DTXCID303063
- SR-01000000241-2
- AB00052198-14
- 2-[3-(trifluoromethyl)anilino]-benzoic acid
- N-[(3-Trifluoromethyl)phenyl]anthranilic acid
- N-(3-Trifluoromethylphenyl)-anthranilic acid
- 2-[[3-(Trifluoromethyl)phenyl]amino]benzoic acid
- BSPBio_000185
- Acidum flufenamicum [INN-Latin]
- CS-4811
- Bio2_000039
- Prestwick2_000203
- KBioGR_000039
- N-[3-(Trifluoromethyl)phenyl]anthranilic acid
- NSC-219007
- HMS3402B21
- UNII-60GCX7Y6BH
- NSC-82699
- Prestwick3_000203
- NSC-757823
- KBio3_002366
- Opera_ID_578
- KBioGR_002267
- Saal-F
- 1bm7
- MFCD00002422
- KBioGR_000424
- N-(.alpha.,.alpha.-Trifluoro-m-tolyl)anthranilic acid
- NCGC00023200-04
- NCGC00016490-08
- HMS3371F01
- EC 208-494-1
- SPECTRUM1501015
- KBio2_002267
- NCGC00016490-04
- BSPBio_002866
- CHEMBL23588
- KBio2_001737
- KBioSS_000039
- HMS1989B21
- HMS3712J07
- NCGC00016490-12
- AKOS000265536
- CN-27544
- Flufenamic acid [USAN:INN:BAN:JAN]
- KBioSS_001737
- BRD-K44067360-001-16-2
- NCGC00023200-06
- DTXSID7023063
- Anthranilic acid, N-(.alpha.,.alpha.,.alpha.-trifluoro-m-tolyl)-
- FLUFENAMIC ACID [MART.]
- 2-[[3-(TRIFLUOROMETHYL)PHENYL]AMINO] BENZOIC ACID
- NINDS_000581
- Bio1_000531
- BDBM17636
- IDI1_033789
- Spectrum2_000789
- SR-01000000241-3
- MLS000028563
- HMS1361B21
- HMS501N03
- Anthranilic acid,.alpha.,.alpha.-trifluoro-m-tolyl)-
- D01581
- CBiol_001756
- SMR000059027
- DivK1c_000581
- C.I. 440
- Flufenaminsaeure [German]
- KBio2_005175
- CCRIS 5266
- STK985630
- BRD-K44067360-001-29-5
- BRD-K44067360-001-30-3
- DB-052254
- FFA, Flufenamic acid, 3-[(2-Carboxyphenyl)amino]benzotrifluoride, 2-Carboxy-3'-(trifluoromethyl)diphenylamine
-
- MDL: MFCD00002422
- InChIKey: LPEPZBJOKDYZAD-UHFFFAOYSA-N
- Inchi: 1S/C14H10F3NO2/c15-14(16,17)9-4-3-5-10(8-9)18-12-7-2-1-6-11(12)13(19)20/h1-8,18H,(H,19,20)
- SMILES: FC(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H])(F)F
- BRN: 1996069
Computed Properties
- Exact Mass: 281.06600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 3
- Monoisotopic Mass: 281.066
- Heavy Atom Count: 20
- Complexity: 346
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.2
- Tautomer Count: 4
- Surface Charge: 0
- Topological Polar Surface Area: 49.3
Experimental Properties
- LogP: 4.22020
- PSA: 49.33000
- Merck: 4132
- Refractive Index: 1.585
- Water Partition Coefficient: 0.0265 g/L (37 ºC)
- Boiling Point: 373.9°C at 760 mmHg
- Melting Point: 133.0 to 137.0 deg-C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 179.9°C
- Solubility: 生物体外In Vitro:DMSO溶解度300 mg/mL(1066.74 mM;Need ultrasonic)
- Color/Form: Pale yellow crystals
- Solubility: Soluble in 50% ethanol
- Density: 1.3380 (estimate)
Flufenamic acid Security Information
- Symbol: GHS06
- RTECS:CB4375000
- WGK Germany:3
- Safety Term:6.1(b)
- Safety Instruction: S26
- Packing Group:III
- Packing Group:III
- Risk Phrases:R22; R36/38
- Hazard Level:6.1(b)
- Dangerous goods sign: Xn
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- Hazard Statement: H301-H315-H319
- Warning Statement: P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
- Prompt:dangerous
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- PackingGroup:III
- Risk Phrases: 22-36/38
- Signal Word:Danger
- Toxicity:LD50 in mice: 715 mg/kg orally (Zoni)
- HazardClass:6.1(b)
Flufenamic acid Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Flufenamic acid Price
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A416271-100mg |
2-((3-(Trifluoromethyl)phenyl)amino)benzoic acid |
530-78-9 | 98% | 100mg |
$7.0 | 2024-07-18 | |
Apollo Scientific | PC1352-250g |
2-{[3-(Trifluoromethyl)phenyl]amino}benzoic acid |
530-78-9 | 98% | 250g |
£200.00 | 2023-09-02 | |
ChemScence | CS-4811-100mg |
Flufenamic acid |
530-78-9 | 99.92% | 100mg |
$60.0 | 2021-09-02 | |
Enamine | EN300-16858-0.05g |
2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid |
530-78-9 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
Key Organics Ltd | KS-1143-1MG |
Flufenamic Acid |
530-78-9 | >97% | 1mg |
£36.00 | 2023-09-07 | |
Life Chemicals | F0909-0007-0.25g |
2-{[3-(trifluoromethyl)phenyl]amino}benzoic acid |
530-78-9 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
LKT Labs | F4483-10 g |
Flufenamic Acid |
530-78-9 | ≥97% | 10g |
$37.10 | 2023-07-11 | |
MedChemExpress | HY-B1221-10mM*1mLinDMSO |
Flufenamic acid |
530-78-9 | 99.85% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
S e l l e c k ZHONG GUO | S4268-50mg |
Flufenamic acid |
530-78-9 | 99.9% | 50mg |
¥801.01 | 2023-09-15 | |
TRC | F435000-50mg |
Flufenamic Acid |
530-78-9 | 50mg |
$ 57.00 | 2023-09-07 |
Flufenamic acid Suppliers
Flufenamic acid Related Literature
-
Yuan Chen,Wei-Jin Zhu,Xue-Rui Wei,Yu-Jie Xu,Ru Sun Anal. Methods, 2018,10, 3754-3758
-
I. T. Malik,H. Brötz-Oesterhelt Nat. Prod. Rep., 2017,34, 815-831
-
Olivier Bräm,Majed Chergui Phys. Chem. Chem. Phys., 2012,14, 7934-7937
-
Sanae El Ghachtouli,Benedikt Lassalle-Kaiser,Régis Guillot,Domenick F. Leto,Swarup Chattopadhyay,Timothy A. Jackson,Pierre Dorlet,Elodie Anxolabéhère-Mallart Chem. Commun., 2013,49, 5696-5698
-
Qiang Wang,Qin Xu Org. Chem. Front., 2015,2, 211-215
-
8. Virus-like particles with removable cyclodextrins enable glutathione-triggered drug release in cellsKenichi Niikura,Naotoshi Sugimura,Yusuke Musashi,Shintaro Mikuni,Yasutaka Matsuo,Shintaro Kobayashi,Keita Nagakawa,Shuko Takahara,Chie Takeuchi,Hirofumi Sawa,Masataka Kinjo Mol. BioSyst., 2013,9, 501-507
-
Valmor Roberto Mastelaro,Nagamony Ponpandian New J. Chem., 2014,38, 5480-5490
-
Huiying Xu,Fenghua Geng,Yongxiang Wang,Maotian Xu,Xinhe Lai,Peng Qu,Yintang Zhang,Baohong Liu Chem. Commun., 2015,51, 8622-8625
530-78-9 (Flufenamic acid) Related Products
- 400-74-8(2-Fluoro-5-nitrobenzotrifluoride)
- 99-97-8(4-Dimethylamino Toluene)
- 109-04-6(2-Bromopyridine)
- 89-65-6(Erythorbic acid)
- 101-41-7(Methyl phenylacetate)
- 2963-69-1(3b,7a,15a-Trihydroxyandrost-5-en-17-one)
- 3377-71-7(1-Benzyl-1H-indole)
- 86-59-9(quinoline-8-carboxylic acid)
- 81-25-4(Cholic acid)
- 110-40-7(Diethyl decanedioate)